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Compound Focus: Isomintlactone

CAS No.: 13341-72-5

Cat. No.: S587106

Chemical Profile of Isomintlactone

The table below summarizes the key chemical and occurrence data for Isomintlactone from the FoodB

(FooDB) database and related research [1] [2] [3]:

Property Details

IUPAC Name 3,6-dimethyl-2,4,5,6,7,7a-hexahydro-1-benzofuran-2-one [1]

Chemical C10H1402 [1]
Formula

CAS Number 75684-66-1 [1]

Description An organic compound belonging to the class of benzofurans, found in various mint
species [1].

Natural Highest concentration in peppermints (Mentha x piperita); also found in Corsican

Occurrence Mentha aquatica, M. arvensis, M. pulegium, and other herbs and spices [1] [2] [3].

Optical [0]20D -51.8 (c, 10 in EtOH) [1]

Rotation
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A Standard GC-MS Workflow for Analysis

While a source-comparison method was not found, the following diagram outlines a generalized GC-MS

workflow for metabolite analysis, which is applicable to compounds like Isomintlactone. This process is

central to generating the comparative data you're seeking [4].
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Key Experimental Steps [4]:

e Sample Preparation and Derivatization: For non-volatile metabolites like Isomintlactone, a
derivatization step is crucial to make them volatile for GC-MS analysis. This often involves converting
acids and hydroxyl groups to their trimethylsilyl (TMS) derivatives.
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¢ GC-MS Instrumentation: A single-quadrupole mass spectrometer with electron impact (El) ionization
is most commonly used. It is robust, sensitive, and provides accurate labeling patterns. A non-polar
capillary column (e.g., DB-1 or DB-5) is recommended for high-resolution separation [4].

¢ Data Interpretation: The analysis involves measuring the mass isotopomer distribution (M0, M1,
M2... representing molecules with 0, 1, 2... heavy atoms). This data is used to calculate metabolic
fluxes, providing a "fingerprint” of the intracellular metabolic activities [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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